![molecular formula C12H17ClFNO B1318309 4-[(3-Fluorophenoxy)methyl]piperidine hydrochloride CAS No. 614731-38-3](/img/structure/B1318309.png)
4-[(3-Fluorophenoxy)methyl]piperidine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-[(3-Fluorophenoxy)methyl]piperidine hydrochloride” is a chemical compound with the empirical formula C12H17ClFNO. It has a molecular weight of 245.72 . It is a solid substance .
Molecular Structure Analysis
The molecular structure of “this compound” includes a piperidine ring with a fluorophenoxy group attached to it . The SMILES string representation of the molecule isCl.Fc1cccc(OCC2CCNCC2)c1
. Physical And Chemical Properties Analysis
“this compound” is a solid substance . It has an empirical formula of C12H17ClFNO and a molecular weight of 245.72 .Scientific Research Applications
Selective Serotonin Reuptake Inhibitor : Paroxetine hydrochloride, a derivative similar to 4-[(3-Fluorophenoxy)methyl]piperidine hydrochloride, is identified as a selective serotonin reuptake inhibitor (SSRI). It is used for the treatment of various disorders including depression and anxiety. The study details the physicochemical properties, preparation methods, and analytical techniques for this compound (Germann, Ma, Han, & Tikhomirova, 2013).
Metabolic Activity in Obese Rats : A study on a similar compound, 3-hydroxymethyl N-methyl piperidine (4-chlorophenoxy) acetate hydrochloride, reports reduced food intake and weight gain in obese rats, suggesting potential applications in metabolic research (Massicot, Steiner, & Godfroid, 1985).
Inhibitors of Lipid Peroxidation : Analogs of a structurally similar compound, (+/-)-N-methyl-N-[1-[3-(4-fluorophenoxy)-2-hydroxy-propyl]-piperidin-4-yl] benzothiazol-2-amine, were found to be potent inhibitors of lipid peroxidation, indicating potential applications in oxidative stress and related disorders (Domány, Barta-Szalai, Gere, Farsang, & Schön, 1996).
Pharmacokinetics of Novel Cancer Inhibitors : A study explored the pharmacokinetics of new anaplastic lymphoma kinase inhibitors, one of which includes a similar compound to this compound. This study is crucial for understanding the metabolism and clearance of potential cancer treatments (Teffera et al., 2013).
Cognitive Impairments and Cholinergic Dysfunction : FG-7080, a compound structurally related to this compound, was investigated for its effects on cognitive impairments caused by cholinergic dysfunction in rats (Miura, Nakata, Tanaka, Hiraga, Ikeda, Ohata, & Iwasaki, 1993).
Potential Radiolabeled Probes for σ-1 Receptors : A study synthesized halogenated 4-(phenoxymethyl)piperidines as potential ligands for δ receptors, which included compounds similar to this compound. This has implications for in vivo imaging of receptors (Waterhouse, Mardon, Giles Km, Collier Tl, & O'Brien, 1997).
Safety and Hazards
Properties
IUPAC Name |
4-[(3-fluorophenoxy)methyl]piperidine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16FNO.ClH/c13-11-2-1-3-12(8-11)15-9-10-4-6-14-7-5-10;/h1-3,8,10,14H,4-7,9H2;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWIFOAXJOXKXLH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COC2=CC(=CC=C2)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17ClFNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40589364 |
Source
|
Record name | 4-[(3-Fluorophenoxy)methyl]piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40589364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.72 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
614731-38-3 |
Source
|
Record name | Piperidine, 4-[(3-fluorophenoxy)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=614731-38-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-[(3-Fluorophenoxy)methyl]piperidine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40589364 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.